![molecular formula C10H9ClF3N B6216956 2-chloro-4-[1-(trifluoromethyl)cyclobutyl]pyridine CAS No. 2758004-18-9](/img/no-structure.png)
2-chloro-4-[1-(trifluoromethyl)cyclobutyl]pyridine
Overview
Description
2-chloro-4-[1-(trifluoromethyl)cyclobutyl]pyridine is a useful research compound. Its molecular formula is C10H9ClF3N and its molecular weight is 235.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4-[1-(trifluoromethyl)cyclobutyl]pyridine involves the reaction of 2-chloro-4-cyanopyridine with 1-(trifluoromethyl)cyclobutylmagnesium bromide, followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "2-chloro-4-cyanopyridine", "1-(trifluoromethyl)cyclobutylmagnesium bromide", "Diethyl ether", "Water", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-chloro-4-cyanopyridine (1.0 g, 6.4 mmol) in diethyl ether (20 mL) in a round-bottom flask.", "Step 2: Add 1-(trifluoromethyl)cyclobutylmagnesium bromide (10.0 mL, 6.4 mmol) dropwise to the reaction mixture at room temperature under nitrogen atmosphere.", "Step 3: Stir the reaction mixture at room temperature for 2 hours.", "Step 4: Add water (20 mL) to the reaction mixture and stir for 30 minutes.", "Step 5: Add hydrochloric acid (1 M) dropwise to the reaction mixture until the pH reaches 2.", "Step 6: Extract the organic layer with diethyl ether (3 x 20 mL).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 8: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 9: Purify the crude product by column chromatography to obtain 2-chloro-4-[1-(trifluoromethyl)cyclobutyl]pyridine as a white solid (yield: 70%)." ] } | |
CAS No. |
2758004-18-9 |
Molecular Formula |
C10H9ClF3N |
Molecular Weight |
235.6 |
Purity |
95 |
Origin of Product |
United States |
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